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Identified Benzylpenicillin Impurities

Get Quote

The table below lists various benzylpenicillin impurities and related compounds found in pharmaceutical

reference standards catalogs. These are used for analytical method development, validation, and quality

control during drug production [1] [2].

CAS Molecular Molecular
Compound Name . Notes
Number Formula Weight
Benzyl Penicilloic Not C16H21CIN205S 388.86 Mixture of diastereomers [1]
Acid (HCI Ssalt) Available
Benzyl Penicilloic Not Ci6H19N2NaOsS  374.39 Mixture of diastereomers [1]
Acid (Na Salt) Available
N-Phenylacetylglycine 500-98-1  CioH11NOs 193.2 Degradation product [1]
DL-Benzylpenicillenic  3264-88-  CisH1sN204S 334.39 [1]
Acid 8
Isopenicillin F 97299- C14H19KN204S 350.47 [1]
Potassium 13-3
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CAS Molecular Molecular
Compound Name . Notes
Number Formula Weight
Benzylpenicillin Not C27H27N30:2 425.5 N-(1,4-Dibenzyl-5-oxo-
Impurity 3 Available 2,3,4,5-tetrahydro-1H-1,4-
diazepin-6-yl)-2-
phenylacetamide [2]
Monomethyl 59054- C17H22N205S 366.43 [1]
Benzylpenicilloate 27-2

Analytical Workflow for Impurity Analysis

The general workflow for identifying and quantifying these impurities typically involves the use of the
reference standards listed above, in conjunction with chromatographic methods. The following diagram

outlines the core process.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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